Cas no 124750-67-0 (Des2’-(1H-tetrazol-5-yl) 2-Cyanolosartan Carboxaldehyde)

Des2’-(1H-tetrazol-5-yl) 2-Cyanolosartan Carboxaldehyde is a specialized intermediate in the synthesis of angiotensin II receptor blockers (ARBs), particularly losartan derivatives. Its key structural features include a tetrazole ring and a cyano group, which contribute to its role as a precursor in developing potent antihypertensive agents. The compound’s high reactivity and selectivity make it valuable for constructing complex pharmacophores with improved binding affinity. Its stability under controlled conditions ensures reliable performance in multi-step synthetic processes. This intermediate is particularly useful in research and pharmaceutical development, where precise modification of losartan-based compounds is required to optimize therapeutic efficacy and metabolic properties.

Des2’-(1H-tetrazol-5-yl) 2-Cyanolosartan Carboxaldehyde structure

124750-67-0 structure

Product Name:Des2’-(1H-tetrazol-5-yl) 2-Cyanolosartan Carboxaldehyde

CAS No:124750-67-0

MF:C₂₂H₂₀ClN₃O

MW:377.866703987122

CID:1069731

PubChem ID:23352292

Update Time:2025-10-19

Des2’-(1H-tetrazol-5-yl) 2-Cyanolosartan Carboxaldehyde Chemical and Physical Properties

Names and Identifiers

- Des[2’-(1H-tetrazol-5-yl)] 2-Cyanolosartan Carboxaldehyde
- 2-n-Butyl-4-chloro-1-[(2'-cyanobiphenyl-4-yl)methyl]imidazole-5-carboxaldehyde
- Des[2'-(1H-tetrazol-5-yl)] 2-Cyanolosartan Carboxaldehyde
- LogP
- DTXSID601127695
- 4'-(2-Butyl-4-chloro-5-formylimidazol-1-ylmethyl)biphenyl-2-carbonitrile
- 4a(2)-[(2-Butyl-4-chloro-5-formyl-1H-imidazol-1-yl)methyl][1,1a(2)-biphenyl]-2-carbonitrile
- 124750-67-0
- 2-butyl-4-chloro-5-formyl-1-(2'-cyanobiphenyl-4-yl)methylimidazole
- SCHEMBL1014
- 4'-[(2-Butyl-4-chloro-5-formyl-1H-imidazol-1-yl)methyl][1,1'-biphenyl]-2-carbonitrile
- Des[2-(1H-tetrazol-5-yl)] 2-Cyanolosartan Carboxaldehyde
- [1,1'-Biphenyl]-2-carbonitrile, 4'-[(2-butyl-4-chloro-5-formyl-1H-imidazol-1-yl)methyl]-
- UYWHRPJKNDNURE-UHFFFAOYSA-N
- [1,1'-Biphenyl]-2-carbonitrile, 4'-[(2-butyl-4-chloro-5-formyl-1H-imidazol-1-yl)methyl]-; 4'-[(2-Butyl-4-chloro-5-formyl-1H-imidazol-1-yl)methyl][1,1'-biphenyl]-2-carbonitrile; 2-[4-[(2-Butyl-4-chloro-5-formylimidazol-1-yl)methyl]phenyl]benzonitrile; 4'-(2-Butyl-4-chloro-5-formylimidazol-1-ylmethyl)biphenyl-2-carbonitrile
- RR3H9E45B9
- CHEMBL2262514
- 2-[4-[(2-butyl-4-chloro-5-formylimidazol-1-yl)methyl]phenyl]benzonitrile
- Des2’-(1H-tetrazol-5-yl) 2-Cyanolosartan Carboxaldehyde
- Inchi： 1S/C22H20ClN3O/c1-2-3-8-21-25-22(23)20(15-27)26(21)14-16-9-11-17(12-10-16)19-7-5-4-6-18(19)13-24/h4-7,9-12,15H,2-3,8,14H2,1H3
- InChI Key： UYWHRPJKNDNURE-UHFFFAOYSA-N
- SMILES： ClC1=C(C=O)N(CC2C=CC(C3C=CC=CC=3C#N)=CC=2)C(CCCC)=N1

Computed Properties

Exact Mass: 377.1297
Monoisotopic Mass: 377.1294900g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 27
Rotatable Bond Count: 7
Complexity: 525
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 5.4
Topological Polar Surface Area: 58.7Å²

Experimental Properties

PSA: 58.68

Des2’-(1H-tetrazol-5-yl) 2-Cyanolosartan Carboxaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	D297680-100mg	Des[2’-(1H-tetrazol-5-yl)] 2-Cyanolosartan Carboxaldehyde	124750-67-0	100mg	$ 161.00	2023-09-08
TRC	D297680-250mg	Des[2’-(1H-tetrazol-5-yl)] 2-Cyanolosartan Carboxaldehyde	124750-67-0	250mg	$ 345.00	2023-09-08
TRC	D297680-1g	Des[2’-(1H-tetrazol-5-yl)] 2-Cyanolosartan Carboxaldehyde	124750-67-0	1g	$ 1023.00	2023-09-08
TRC	D297680-1000mg	Des[2’-(1H-tetrazol-5-yl)] 2-Cyanolosartan Carboxaldehyde	124750-67-0	1g	$1022.00	2023-05-18